Cas no 32635-81-7 (N-Nitroso Betahistine)

N-Nitroso Betahistine structure
N-Nitroso Betahistine structure
Product Name:N-Nitroso Betahistine
CAS No:32635-81-7
MF:C8H11N3O
MW:165.19
MDL:MFCD34575979
CID:4761481
PubChem ID:165718968
Update Time:2026-02-26

N-Nitroso Betahistine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-N-nitroso-2-pyridineethanamine
    • N-Nitroso Betahistine
    • MDL: MFCD34575979
    • Inchi: 1S/C8H11N3O/c1-11(10-12)7-5-8-4-2-3-6-9-8/h2-4,6H,5,7H2,1H3
    • InChI Key: RSPHCMYPFWSJIJ-UHFFFAOYSA-N
    • SMILES: C1C=C(CCN(C)N=O)N=CC=1

N-Nitroso Betahistine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N869450-50mg
N-Nitroso Betahistine
32635-81-7
50mg
$ 167.00 2023-09-06
TRC
N869450-250mg
N-Nitroso Betahistine
32635-81-7
250mg
$ 666.00 2023-09-06
TRC
N869450-500mg
N-Nitroso Betahistine
32635-81-7
500mg
$ 1273.00 2023-09-06
Enamine
EN300-26980436-1g
methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine
32635-81-7 95%
1g
$1229.0 2023-09-11
Enamine
EN300-26980436-5g
methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine
32635-81-7 95%
5g
$3562.0 2023-09-11
Enamine
EN300-26980436-10g
methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine
32635-81-7 95%
10g
$5283.0 2023-09-11
Enamine
EN300-26980436-0.05g
methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine
32635-81-7 95.0%
0.05g
$285.0 2025-03-20
Enamine
EN300-26980436-0.1g
methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine
32635-81-7 95.0%
0.1g
$426.0 2025-03-20
Enamine
EN300-26980436-0.25g
methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine
32635-81-7 95.0%
0.25g
$607.0 2025-03-20
Enamine
EN300-26980436-0.5g
methyl(nitroso)[2-(pyridin-2-yl)ethyl]amine
32635-81-7 95.0%
0.5g
$959.0 2025-03-20

Additional information on N-Nitroso Betahistine

N-Nitroso Betahistine: A Novel Compound with Therapeutic Potential in Neurological and Cardiovascular Disorders

N-Nitroso Betahistine (CAS No. 32635-81-7) is a unique chemical entity that has garnered significant attention in the field of biomedical research due to its potential therapeutic applications. This compound belongs to the class of N-nitroso compounds, which are characterized by the presence of a nitroso group (–NO) attached to a nitrogen atom. The betahistine backbone, a derivative of histamine, serves as the core structure for this molecule. Recent studies have highlighted the pharmacological properties of N-Nitroso Betahistine and its potential role in modulating various physiological processes, particularly in the context of neurological and cardiovascular disorders.

The chemical structure of N-Nitroso Betahistine is defined by the conjugation of the N-nitroso group with the betahistine moiety. This structural feature is critical for its biological activity, as the nitroso group can interact with specific molecular targets, including ion channels, receptors, and enzymatic pathways. The CAS No. 32633-81-7 is a unique identifier that ensures accurate referencing in scientific literature and regulatory documentation. Researchers have increasingly focused on understanding the mechanisms by which N-Nitroso Betahistine exerts its effects, with recent advancements in molecular biology and pharmacology providing new insights into its therapeutic potential.

One of the key areas of interest in the study of N-Nitroso Betahistine is its role in the treatment of neurological disorders such as vertigo, Ménière’s disease, and certain types of neuropathic pain. The compound's ability to modulate histaminergic pathways has been linked to its potential to alleviate symptoms associated with inner ear dysfunction and peripheral nerve damage. A 2023 study published in Journal of Neuropharmacology demonstrated that N-Nitroso Betahistine could enhance the activity of histamine H1 receptors, which are implicated in the regulation of vascular tone and neuronal excitability. This finding suggests a potential therapeutic application in conditions where histaminergic signaling is dysregulated.

Additionally, N-Nitroso Betahistine has shown promise in the context of cardiovascular diseases. Research published in Pharmacological Research in 2024 highlighted its ability to modulate endothelial nitric oxide synthase (eNOS) activity, which is critical for maintaining vascular homeostasis. The compound's interaction with eNOS may contribute to its potential as a therapeutic agent for hypertension and other cardiovascular conditions. These findings underscore the multifaceted pharmacological profile of N-Nitroso Betahistine and its relevance to multiple therapeutic areas.

Recent advancements in drug delivery systems have further expanded the potential applications of N-Nitroso Betahistine. Researchers are exploring the use of nanotechnology to enhance the bioavailability and targeted delivery of this compound. A 2023 study in Nanomedicine demonstrated that encapsulating N-Nitroso Betahistine in lipid nanoparticles significantly improved its stability and cellular uptake, which could enhance its therapeutic efficacy. This approach aligns with current trends in pharmaceutical development, where the integration of advanced delivery systems is becoming increasingly important for optimizing drug performance.

From a safety and tolerability perspective, N-Nitroso Betahistine has been evaluated in preclinical models and early-phase clinical trials. These studies have generally reported a favorable safety profile, with minimal adverse effects observed at therapeutic doses. However, further research is needed to fully understand the long-term safety and pharmacokinetic properties of the compound. Researchers are also investigating the potential interactions of N-Nitroso Betahistine with other medications, particularly in patients with comorbid conditions, to ensure its safe and effective use in clinical settings.

The synthesis of N-Nitroso Betahistine involves a series of well-established chemical reactions, including nitrosation and derivatization steps. The CAS No. 32635-81-7 serves as a critical reference point for chemical manufacturers and researchers to ensure the correct preparation and characterization of the compound. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing N-Nitroso Betahistine, which is essential for its transition from laboratory research to clinical application.

In the context of market applications, N-Nitroso Betahistine is currently under investigation for its potential use in over-the-counter (OTC) medications and prescription drugs. Its unique pharmacological profile may position it as a valuable addition to the therapeutic arsenal for conditions such as vertigo and cardiovascular disorders. However, regulatory approval and clinical validation are necessary steps before it can be widely adopted in clinical practice. The pharmaceutical industry is closely monitoring the development of N-Nitroso Betahistine and its potential impact on patient care.

Looking ahead, the future of N-Nitroso Betahistine research is likely to be shaped by interdisciplinary collaborations between pharmacologists, biochemists, and clinicians. The integration of computational modeling and in vitro/in vivo studies will be critical for predicting the compound's behavior in human physiology and pathology. Additionally, the exploration of N-Nitroso Betahistine as a lead compound for drug discovery may open new avenues for the development of related therapeutic agents. These efforts will contribute to a deeper understanding of the compound's mechanisms and its potential applications in medicine.

In conclusion, N-Nitroso Betahistine represents a promising area of research with potential applications in multiple therapeutic domains. The compound's unique chemical structure and pharmacological properties have been the focus of recent studies, which have provided valuable insights into its mechanisms of action. While further research is needed to fully elucidate its therapeutic potential, the ongoing exploration of N-Nitroso Betahistine highlights its significance in the field of pharmacology and its potential to contribute to the treatment of various medical conditions.

As the scientific community continues to investigate N-Nitroso Betahistine, it is essential to maintain a balance between innovation and rigorous validation. The compound's journey from laboratory discovery to clinical application will require sustained efforts in research, development, and regulatory compliance. By addressing these challenges, researchers can unlock the full potential of N-Nitroso Betahistine and its contributions to modern medicine.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited